N-[(4-fluorophenyl)methyl]-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18FN3O2S/c1-25-17-4-2-3-16(11-17)23-10-9-21-19(23)26-13-18(24)22-12-14-5-7-15(20)8-6-14/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key: FSGHLCXVABUKAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN=C2SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol
• CAS No.: 851132-49-5

Description

N-[(4-fluorophenyl)methyl]-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H18FN3O2S and its molecular weight is 371.43. The purity is usually 95%.
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Scientific Research Applications

Imaging Histamine H3 Receptors

• Radioligand for PET Studies : The synthesis of fluoroproxyfan, a potential histamine H3 receptor ligand, was labeled with 18F for clinical PET (Positron Emission Tomography) studies. This process involved O-alkylation of 3-(1-triphenylmethyl-1H-imidazol-4-yl)propanol with 4-[18F]fluorobenzyl bromide, yielding a compound with high radiochemical purity and specific activity, suggesting applications in imaging histamine H3 receptors (Iwata et al., 2000).

Pharmacological Evaluation

• Heterocyclic Compounds : A study focused on the computational and pharmacological potential of novel derivatives, including oxadiazole and pyrazole derivatives, for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Some compounds showed moderate inhibitory effects in all assays, suggesting their potential in pharmacological applications (Faheem, 2018).

Antiprotozoal Activity

• Benzimidazole Derivatives : A series of benzimidazole derivatives was synthesized and tested against protozoa like Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica. The compounds exhibited strong activity, with IC50 values in the nanomolar range, better than metronidazole, the drug of choice for these parasites (Pérez‐Villanueva et al., 2013).

Antinociceptive Pharmacology

• Bradykinin B1 Receptor Antagonist : The pharmacology of a novel nonpeptidic B1 antagonist was characterized, showing high affinity for human and mouse B1 receptors, suggesting its utility for treating inflammatory pain states and some aspects of neuropathic pain (Porreca et al., 2006).